Cas no 379270-37-8 (Tenofovir alafenamide)

• Product Name: Tenofovir alafenamide
• CAS No: 379270-37-8
• MF: C₂₁H₂₉N₆O₅P
• MW: 476.465924978256
• MDL: MFCD23843796
• CID: 1037058
• PubChem ID: 9574768
• Update Time: 2025-06-11

Tenofovir alafenamide Chemical and Physical Properties

Names and Identifiers

• GS-7340
• (S)-Isopropyl 2-(((S)-((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(phenoxy)phosphoryl)amino)propanoate
• GS7340
• Tenofovir Alafenamide
• GS-7340-03
• propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate
• Sp-Tenofovir-phosphonamidate,phenyl,L-alanine isopropyl ester
• TAF
• Tenofovir alafenamide free base
• Tenofovir Alafenamide Fumarate
• GS 7340
• J4414G3BUK
• Vemlidy
• L-Alanine, N-((S)-(((1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)phenoxyphosphinyl)-, 1-methylethyl ester
• EL9943AG5J
• Tenofovir Alafenamide [USAN:INN]
• AK109983
• L-Alanine, N-[(S)-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methy
• CID 121433863
• Tenofovir Alafenamide（TAF）（GS-7340）
• Tenofovir Alafenamide fumarate, N-[[S(P)]-[2-(Adenin-9-yl)-1(R)-methylethoxymethyl](phenoxy)phosphoryl]-L-alanine isopropyl ester
• Tenofovir Alafenamide (GS-7340)
• GS-7340/GS7340
• GS-7340 Tenofovir alafenamide
• L-Alanine, N-[(S)-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]phenoxyphosphinyl]-, 1-methylethyl ester
• SCHEMBL3107149
• Tenofovir alafenamide (USAN/INN)
• TFV Alafenamide
• NCGC00390564-03
• UNII-EL9943AG5J
• GS-7339
• EN300-7398411
• AKOS016009341
• UNII-J4414G3BUK
• LDEKQSIMHVQZJK-CAQYMETFSA-N
• 379270-37-8
• HY-15232
• TENOFOVIR ALAFENAMIDE [MI]
• CS-3366
• Tenofovir Alafenamide [USAN]
• propan-2-yl N-((S)-((((2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(phenoxy)phosphoryl)-L-alaninate
• Tenofovir alafenamide-d5 fumarate
• GS-7340?
• D10428
• S7856
• propan-2-yl N-[(S)-({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)(phenoxy)phosphoryl]-L-alaninate
• CHEMBL2107825
• DTXSID50958941
• GS-7340; Tenofovir alafenamide
• AS-55942
• EX-A610
• NS00073274
• Tenofovir Alafenamide (Prodrug of tenofovir)
• 9-[(r)-2-[[(s)-[[(s)-1-(isopropoxycarbonyl)ethyl]amino]phenoxyphosphinyl]methoxy]propyl]adenine
• DB09299
• 383365-04-6
• MFCD23843796
• TENOFOVIR ALAFENAMIDE [WHO-DD]
• NCGC00390564-04
• GS-734003
• CCG-269506
• L-Alanine, Sp-N-[[[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethyl]oxy]methyl]phenoxyphosphinyl]-, isopropyl ester
• AC-29893
• 1ST157798D5
• N-[(R)-[[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phenoxyphosphinyl]-L-alanine 1-Methylethyl Ester
• L-Alanine, N-((R)-(((1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)phenoxyphosphinyl)-, 1-methylethyl ester
• TENOFOVIR ALAFENAMIDE [INN]
• 1-METHYLETHYL N-((S)-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)PHENOXYPHOSPHINYL)-L-ALANINATE
• N-((R)-(((1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy)methyl)phenoxyphosphinyl)-L-alanine 1-methylethyl ester
• (S)-Isopropyl 2-((S)-(((R)-1-(6-amino-9H-purin-9-yl)propan-2-yloxy)methyl)(phenoxy)phosphorylamino)propanoate
• propan-2-yl (2S)-2-{[(S)-({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)(phenoxy)phosphoryl]amino}propanoate
• Q22075912
• CHEBI:90926
• Sp-Tenofovir-phosphonamidate, phenyl, L-alanine isopropyl ester
• Tenofovir alafenamide

• MDL： MFCD23843796
• Inchi： 1S/C21H29N6O5P/c1-14(2)31-21(28)16(4)26-33(29,32-17-8-6-5-7-9-17)13-30-15(3)10-27-12-25-18-19(22)23-11-24-20(18)27/h5-9,11-12,14-16H,10,13H2,1-4H3,(H,26,29)(H2,22,23,24)/t15-,16+,33+/m1/s1
• InChI Key： LDEKQSIMHVQZJK-CAQYMETFSA-N
• SMILES： [P@](CO[C@H](C)CN1C=NC2C(N)=NC=NC1=2)(N[C@H](C(=O)OC(C)C)C)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 476.19400
• Monoisotopic Mass: 476.19370504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 1.9

Experimental Properties

• Color/Form: White to off white solid powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-107℃
• Boiling Point: 640.4±65.0 °C at 760 mmHg
• Flash Point: 341.1±34.3 °C
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 153.29000
• LogP: 3.94500
• Vapor Pressure: 0.0 ± 1.9 mmHg at 25 ° C
• pka: 4.21±0.10(Predicted)

Tenofovir alafenamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Tenofovir alafenamide

Introduction to Tenofovir alafenamide (CAS No. 379270-37-8): A Breakthrough in Antiviral Therapy

The pharmaceutical landscape has witnessed significant advancements in the treatment of viral infections, particularly in the realm of antiretroviral therapy. Among these, Tenofovir alafenamide (TAF), identified by its Chemical Abstracts Service Number (CAS No. 379270-37-8), has emerged as a cornerstone compound due to its enhanced efficacy and improved pharmacokinetic properties. This introduction delves into the molecular intricacies, therapeutic applications, and recent research developments surrounding TAF, highlighting its transformative impact on modern medicine.

TAF is a prodrug derivative of tenofovir, a well-established nucleoside reverse transcriptase inhibitor (NRTI) primarily used in the management of human immunodeficiency virus (HIV) infection. The structural modification of tenofovir into TAF involves the addition of an amide linkage to its acyclic side chain, which significantly alters its pharmacokinetic profile. This innovation was driven by the need to improve drug delivery and reduce systemic exposure while maintaining or enhancing therapeutic efficacy.

The key innovation behind TAF lies in its ability to efficiently penetrate the lipid-rich membranes of target cells, particularly macrophages and dendritic cells, which are often challenging to reach with conventional antiviral agents. The alafenamide moiety facilitates this process by promoting cellular uptake through interactions with cellular membrane lipids. Once inside the cell, TAF is rapidly metabolized to its active form, tenofovir diphosphate (TDP), which inhibits viral reverse transcriptase, thereby halting viral replication.

One of the most compelling aspects of TAF is its superior pharmacokinetic profile compared to earlier tenofovir-based regimens. Studies have demonstrated that TAF exhibits lower systemic exposure and reduced renal toxicity, making it a more tolerable option for long-term therapy. This has been particularly beneficial for patients with renal impairment or those requiring chronic antiviral treatment. The reduced renal toxicity is attributed to TAF's minimal conversion to tenofovir diphosphate outside target cells, minimizing off-target effects.

In clinical settings, TAF has been integrated into combination antiretroviral therapies (ART) for HIV infection. Its high potency and favorable safety profile have made it a preferred component in fixed-dose combinations (FDCs), such as Tafinlar® (tenofovir alafenamide fumarate), which also includes emtricitabine. This combination has become a standard-of-care regimen for HIV treatment due to its efficacy in suppressing viral load and maintaining immune function.

Recent research has expanded the therapeutic applications of TAF beyond HIV infection. Studies have explored its potential in treating other viral diseases, including hepatitis B (HBV) and herpes simplex virus (HSV). The ability of TAF to achieve high intracellular concentrations suggests that it may be effective against viruses that rely on cellular reservoirs for persistence. For instance, preclinical studies have shown that TAF can significantly reduce HBV DNA levels in infected hepatocytes by inhibiting viral polymerase activity.

The molecular mechanism of action of TAF underscores its versatility as an antiviral agent. By enhancing cellular uptake and reducing systemic toxicity, TAF exemplifies the growing trend in drug development towards targeted therapies that maximize therapeutic benefit while minimizing adverse effects. This approach aligns with broader efforts in medicinal chemistry to design compounds that interact selectively with disease-specific pathways.

Advances in computational chemistry and structural biology have further illuminated the interactions between TAF and its biological targets. High-resolution crystal structures of viral reverse transcriptases complexed with TDP have provided insights into how TAF's unique structure optimizes binding affinity and inhibitory activity. These structural insights are being leveraged to develop next-generation antiviral agents with improved properties.

The development of TAF also highlights the importance of translational research in bridging laboratory discoveries with clinical applications. By systematically modifying key pharmacophoric elements and optimizing physicochemical properties, researchers have been able to enhance drug delivery and efficacy without compromising safety. This iterative process underscores the value of interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians.

Future directions in TAF research may explore its potential in combination therapies against multidrug-resistant viruses or its use in prophylactic settings. Additionally, investigating novel derivatives could unlock further improvements in drug delivery systems or expand therapeutic indications beyond current applications. The flexibility inherent in prodrug design principles ensures that TAF remains a dynamic platform for innovation in antiviral therapy.

In conclusion,Tenofovir alafenamide (CAS No. 379270-37-8) represents a significant advancement in antiviral medicine due to its enhanced efficacy, improved pharmacokinetics, and reduced systemic toxicity compared to earlier tenofovir-based regimens. Its innovative design exemplifies how targeted molecular modifications can optimize drug delivery and therapeutic outcomes. As research continues to uncover new applications and refine existing formulations,Tafinlar® and other TAF-containing therapies are poised to play an increasingly vital role in global health efforts aimed at combating viral diseases.